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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622471

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quantum yield and
photophysical properties of CY5.5-COOH chloride, a widely used near-infrared (NIR)
fluorescent dye. This document is intended to serve as a valuable resource for researchers and
professionals in the fields of life sciences and drug development who utilize fluorescent probes
for imaging and quantification.

Introduction to CY5.5-COOH Chloride

CY5.5-COOH chloride is a member of the cyanine dye family, characterized by a polymethine
chain linking two nitrogen-containing heterocyclic moieties. The carboxylic acid (-COOH)
functional group allows for covalent conjugation to primary amines on biomolecules such as
proteins, antibodies, and peptides, making it a versatile tool for fluorescent labeling. Its
fluorescence in the near-infrared spectrum (approximately 675-710 nm) is particularly
advantageous for biological applications due to reduced background autofluorescence from
tissues and deeper tissue penetration of light. The "chloride™ in the name refers to the counter-
ion associated with the cationic dye structure and generally does not significantly impact its
photophysical properties in solution.

Photophysical Properties and Quantum Yield

The fluorescence quantum yield (®) is a critical parameter that defines the efficiency of a
fluorophore in converting absorbed photons into emitted photons. It is a ratio of the number of
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photons emitted to the number of photons absorbed. A higher quantum yield indicates a
brighter fluorophore, which is desirable for sensitive detection in various applications.

The photophysical properties of CY5.5-COOH are influenced by its molecular structure and the
surrounding environment, such as the solvent polarity and viscosity. For CY5.5 carboxylic acid,
the quantum yield is consistently reported to be approximately 0.2 in common solvents like
DMSO and DMF.[1][2] The quantum yield of the closely related Cy5.5 NHS ester is reported to
be in the range of 0.2 to 0.28.[3][4][5][6] It is important to note that the quantum yield can
change upon conjugation to a biomolecule or when the dye is in a different microenvironment.

Quantitative Data Summary

The table below summarizes the key photophysical properties of CY5.5 carboxylic acid and its
N-hydroxysuccinimide (NHS) ester derivative for easy comparison.

CY5.5 Carboxylic

Property . CY5.5 NHS Ester Reference(s)
Acid
Quantum Yield () 0.2 0.2-0.28 [LI21031[41[5]116]
Excitation Max (Aex) ~673 nm ~673 - 675 nm [11[4116]
Emission Max (Aem) ~707 nm ~694 - 707 nm [1][4]16]
Molar Extinction ~190,000 - 209,000
~209,000 M~1cm—1! [1][4]1[6]
Coeff. M-icm—t
Solubility DMSO, DMF, DCM DMSO, DMF, DCM [11[4]

Experimental Protocol: Relative Quantum Yield
Determination

The most common method for determining the fluorescence quantum yield of a compound is
the relative method, which involves comparing the fluorescence intensity of the sample to that
of a standard with a known quantum yield.

Materials

e Spectrofluorometer with a corrected emission spectrum feature
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o UV-Vis spectrophotometer
e Quartz cuvettes (1 cm path length)
e CY5.5-COOH chloride sample

e Quantum yield standard (e.g., Cresyl Violet or another well-characterized dye with emission
in a similar spectral region)

o High-purity solvent (e.g., ethanol, methanol, or DMSO, ensuring both sample and standard
are soluble)

o Volumetric flasks and micropipettes

Methodology

o Preparation of Stock Solutions: Prepare stock solutions of both the CY5.5-COOH chloride
sample and the quantum yield standard in the chosen solvent.

o Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the
sample and the standard. The absorbance of these solutions at the excitation wavelength
should be kept below 0.1 to avoid inner filter effects. A typical range of absorbances to
prepare would be 0.02, 0.04, 0.06, 0.08, and 0.1.

o Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of
each diluted solution at the chosen excitation wavelength. The excitation wavelength should
be the same for both the sample and the standard.

e Fluorescence Measurement:

o Set the excitation wavelength on the spectrofluorometer to the value used for the
absorbance measurements.

o Record the fluorescence emission spectrum for each of the diluted solutions of the sample
and the standard. Ensure the emission range is set to capture the entire fluorescence
profile of both compounds.
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o Integrate the area under the emission curve for each spectrum to obtain the integrated
fluorescence intensity.

o Data Analysis:

o Plot the integrated fluorescence intensity versus the absorbance for both the sample and
the standard.

o Determine the slope of the resulting linear fits for both the sample (Grad_X) and the
standard (Grad_S).

o Calculate the quantum yield of the sample (®_X) using the following equation:
® X=0_S*(Grad_X/Grad_S) * (n_X2/n_S?
Where:
» ® Sisthe known quantum yield of the standard.

» Grad_X and Grad_S are the gradients of the plots for the sample and standard,
respectively.

» n_Xand n_S are the refractive indices of the solvents used for the sample and
standard, respectively (if the same solvent is used, this term becomes 1).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for labeling a target molecule with
CY5.5-COOH chloride and subsequent purification and analysis.
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Caption: Workflow for bioconjugation with CY5.5-COOH chloride.

Applications in Research and Drug Development

The favorable photophysical properties of CY5.5-COOH chloride, particularly its high molar
extinction coefficient and reasonable quantum yield in the NIR window, make it a valuable tool
in various research and development areas:

 In Vivo Imaging: The NIR fluorescence allows for deep tissue imaging in small animal
models to track the biodistribution of labeled drugs, antibodies, or nanopatrticles.

o Fluorescence Microscopy: Used for labeling and visualizing specific proteins or cellular
structures in fixed or live cells.

» Flow Cytometry: Conjugated to antibodies for the detection and quantification of specific cell
populations.

e High-Throughput Screening: Employed in fluorescence-based assays for drug discovery.

Conclusion

CY5.5-COOH chloride is a robust and versatile near-infrared fluorophore with a well-
characterized quantum yield. Its utility in labeling a wide range of biomolecules makes it an
indispensable tool for researchers in both academic and industrial settings. Understanding its
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photophysical properties and the methodologies for their measurement is crucial for obtaining
reliable and quantitative data in fluorescence-based applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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